Cas no 2137846-61-6 (5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy-)

• Product name: 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy-
• CAS No: 2137846-61-6
• MF: C₉H₁₃ClN₂OS
• MW: 232.730319738388
• CID: 5258956

5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy-

• Inchi： 1S/C9H13ClN2OS/c1-13-9-8(10)7(14-12-9)5-11-6-3-2-4-6/h6,11H,2-5H2,1H3
• InChI Key： LUIVOVZVBQYBOC-UHFFFAOYSA-N
• SMILES： S1C(CNC2CCC2)=C(Cl)C(OC)=N1

Additional information on 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy-

Introduction to 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy- (CAS No. 2137846-61-6)

5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy-, identified by its CAS number 2137846-61-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isothiazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as chloro, cyclobutyl, and methoxy makes this molecule a promising candidate for further investigation in drug discovery and development.

The isothiazole core of this compound is a sulfur-containing heterocycle that has been extensively studied for its pharmacological properties. Isothiazole derivatives are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific arrangement of substituents in 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy- contributes to its unique chemical and biological profile, making it an intriguing subject for further exploration.

In recent years, there has been a growing interest in the development of novel compounds based on isothiazole scaffolds due to their potential as lead molecules in drug design. The 4-chloro-N-cyclobutyl-3-methoxy substituents in this compound are particularly noteworthy, as they may influence the compound's interactions with biological targets. The chloro group can serve as a hydrogen bond acceptor, while the cyclobutyl group introduces steric hindrance that could affect binding affinity. The methoxy group, on the other hand, may enhance solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. Current research in medicinal chemistry often focuses on identifying molecules that can modulate specific biological pathways involved in diseases such as cancer, inflammation, and infectious disorders. The 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy- structure presents a unique combination of features that could make it effective in these contexts.

Recent studies have demonstrated that isothiazole derivatives can interact with various biological targets, including enzymes and receptors. For instance, some isothiazole compounds have been shown to inhibit kinases and other enzymes involved in cancer progression. The presence of the chloro and cyclobutyl substituents in 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy- may enhance its ability to bind to such targets with high affinity. Additionally, the 3-methoxy group could contribute to its metabolic stability, allowing for longer half-life and improved bioavailability.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery. Compounds like 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy- represent a valuable addition to the chemical library used for developing new drugs. By exploring the biological activity of this compound, researchers may uncover novel mechanisms of action that could lead to breakthroughs in treating various diseases.

In conclusion, 5-Isothiazolemethanamine, 4-chloro-N-cyclobutyl-3-methoxy- (CAS No. 2137846-61-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As our understanding of drug design continues to evolve, compounds like this one will play a crucial role in the development of new therapeutic agents that address unmet medical needs.